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Compound of Interest

Compound Name: L-Guluronic acid sodium salt

Cat. No.: B15554337

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular characteristics of L-
Guluronic acid sodium salt, a key monosaccharide in various biological and pharmaceutical
applications. This document details its molecular weight, chemical formula, and the
methodologies for its characterization.

Core Data Presentation

The fundamental quantitative data for L-Guluronic acid and its sodium salt are summarized
below. This information is crucial for stoichiometric calculations, solution preparation, and
analytical characterizations.

Compound Chemical Formula Molar Mass ( g/mol )
L-Guluronic Acid CeH1007 194.14[1][2][3][41[5][6]
L-Guluronic Acid Sodium Salt CeHoNaO~ 216.22[7][8][9][10][11][12][13]

Formation of L-Guluronic Acid Sodium Salt

L-Guluronic acid sodium salt is the conjugate base of L-Guluronic acid. The formation
involves the deprotonation of the carboxylic acid group of L-Guluronic acid and the subsequent
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ionic bonding with a sodium ion. This simple acid-base reaction is fundamental to its chemical
properties and biological function.

Formation of L-Guluronic Acid Sodium Salt
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Figure 1: Logical diagram illustrating the formation of L-Guluronic acid sodium salt.

Experimental Protocols for Molecular Weight
Determination

The precise determination of the molecular weight of L-Guluronic acid sodium salt is critical
for its identification and quality control. While various techniques can be employed, High-
Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) is a robust
and widely used method.

Protocol: Molecular Weight Determination by HPLC-MS

1. Objective: To determine the molecular weight of L-Guluronic acid sodium salt with high

accuracy and precision.

2. Materials:
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L-Guluronic acid sodium salt sample
HPLC-grade water

HPLC-grade methanol

Formic acid (for mobile phase modification)

A suitable HPLC column for polar compounds (e.g., an anion-exchange or hydrophilic
interaction chromatography column)

A high-resolution mass spectrometer (e.g., Orbitrap or TOF)
. Instrumentation:
High-Performance Liquid Chromatography (HPLC) system
Mass Spectrometer (MS) with an electrospray ionization (ESI) source
. Procedure:
Sample Preparation:
o Accurately weigh approximately 1 mg of L-Guluronic acid sodium salt.
o Dissolve the sample in 1 mL of HPLC-grade water to prepare a 1 mg/mL stock solution.

o Further dilute the stock solution to a working concentration of 10 pg/mL with the initial
mobile phase composition.

HPLC Method:

o

Column: Tracer Extrasil SAX 5 um column (25 cm x 4 mm) or equivalent.

Mobile Phase A: 2 mM KH2POa in water with 5% methanol.

[¢]

Flow Rate: 1.5 mL/min.

[¢]

[e]

Column Temperature: 35°C.
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o Injection Volume: 10 pL.

o Detection: UV at 210 nm and Mass Spectrometry.

e Mass Spectrometry Method:

o lonization Mode: Electrospray lonization (ESI), negative ion mode.

[¢]

Capillary Voltage: 3.5 kV.

[e]

Drying Gas Flow: 10 L/min.

[e]

Drying Gas Temperature: 300°C.

o

Mass Range: m/z 50-500.

[¢]

Data Acquisition: Full scan mode.

5. Data Analysis:

e The HPLC chromatogram will show a peak corresponding to L-Guluronic acid sodium salt.

e The mass spectrum corresponding to this peak will be analyzed. In negative ion mode, the
expected ion would be the deprotonated molecule [M-Na]~ at m/z 193.03.

e The molecular weight is confirmed by the accurate mass measurement of the detected ion.

6. Expected Results: The analysis should yield a molecular weight that corresponds to the
theoretical value of 216.12 g/mol for L-Guluronic acid sodium salt. The high-resolution mass
spectrometer will provide a highly accurate mass measurement, confirming the elemental
composition.

This in-depth guide provides essential information for researchers and professionals working
with L-Guluronic acid sodium salt, from its fundamental properties to detailed analytical
procedures for its characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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